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Compound of Interest

Compound Name: Diethyl (cyanomethyl)phosphonate

Cat. No.: B131007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Diethyl (cyanomethyl)phosphonate (CAS No. 2537-48-6). The information presented is

intended to support research, development, and quality control activities involving this versatile

reagent. This document includes a summary of key quantitative data, detailed experimental

protocols for property determination, and a logical workflow diagram.

Core Physical Properties
Diethyl (cyanomethyl)phosphonate is a colorless to light yellow liquid that serves as a crucial

reagent in various organic syntheses, most notably in the Horner-Wadsworth-Emmons reaction

for the formation of α,β-unsaturated nitriles.[1][2] A thorough understanding of its physical

properties is essential for its proper handling, application, and for the optimization of reaction

conditions.

Data Presentation
The following table summarizes the key physical properties of Diethyl
(cyanomethyl)phosphonate, compiled from various chemical suppliers and databases.
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Physical Property Value Notes

Molecular Formula C6H12NO3P [3]

Molecular Weight 177.14 g/mol [3][4]

Appearance
Clear colorless to light yellow

liquid
[1][5]

Density 1.095 g/mL at 25 °C [1][3][6]

Boiling Point 101-102 °C at 0.4 mmHg [1][3][5]

Refractive Index n20/D 1.434 [1][3][6]

Solubility

Miscible with water,

chloroform, tetrahydrofuran,

ethyl acetate, and methylene

chloride. Slightly soluble in

methanol.

[1][6]

Flash Point > 112 °C (> 233.6 °F) [5]

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physical properties of liquid compounds like Diethyl (cyanomethyl)phosphonate. These

protocols are based on standard laboratory practices.

Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For small sample volumes, a micro-boiling point determination method is

suitable.[5][7]

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)
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Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount of Diethyl (cyanomethyl)phosphonate (a few drops) is placed into the

small test tube.

A capillary tube, sealed at one end, is placed inside the test tube with the open end down.

The test tube is attached to a thermometer.

The assembly is placed in a heating bath.

The bath is heated slowly. As the temperature rises, a stream of bubbles will emerge from

the capillary tube.

The heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid is drawn into the capillary tube is recorded as the boiling

point.[5]

Determination of Density
The density of a substance is its mass per unit volume. For a liquid, this can be determined

using a pycnometer or by direct mass and volume measurements.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance

Thermometer

Water bath (for temperature control)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b131007?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with Diethyl (cyanomethyl)phosphonate, ensuring no air bubbles

are trapped.

The filled pycnometer is placed in a water bath to bring it to a specific temperature (e.g., 25

°C).

The pycnometer is removed from the bath, wiped dry, and its mass is determined.

The mass of the Diethyl (cyanomethyl)phosphonate is calculated by subtracting the mass

of the empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[8]

Determination of Refractive Index
The refractive index of a material is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be used to

identify and assess its purity. An Abbe refractometer is commonly used for this measurement.

[9][10]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Soft tissue paper

Procedure:
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The refractometer is calibrated using a standard of known refractive index.

The prism of the refractometer is cleaned and dried.

A few drops of Diethyl (cyanomethyl)phosphonate are placed on the prism.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature

(e.g., 20 °C) by circulating water from the constant temperature bath.

The light source is positioned, and the eyepiece is adjusted until the crosshairs are in focus.

The handwheel is turned to bring the dividing line between the light and dark fields into the

center of the crosshairs.

The refractive index is read from the scale.[10]

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. A qualitative

assessment of solubility can be performed through direct observation.[11][12]

Apparatus:

Small test tubes

Vortex mixer or shaker

Graduated pipettes or droppers

Procedure:

A small, measured volume (e.g., 1 mL) of the solvent (e.g., water, chloroform, methanol) is

placed in a test tube.

A small, measured volume (e.g., 0.1 mL) of Diethyl (cyanomethyl)phosphonate is added

to the test tube.

The mixture is agitated vigorously using a vortex mixer or by shaking.
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The mixture is visually inspected for homogeneity. If the liquid forms a single, clear phase, it

is considered miscible or soluble. If two distinct layers are present, or if the mixture is cloudy,

it is considered immiscible or insoluble.

The process can be repeated with different ratios of solute to solvent to determine the extent

of solubility.

Mandatory Visualization
The following diagram illustrates the logical workflow for the determination of the physical

properties of Diethyl (cyanomethyl)phosphonate.

Workflow for Physical Property Determination of Diethyl (cyanomethyl)phosphonate

Sample Preparation

Property Determination

Data Analysis and Reporting

Obtain a pure sample of
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Click to download full resolution via product page
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Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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